Methylene bis(chlorosulfate)

• IUPAC Name: bis(chlorosulfonyloxy)methane
• InChI: InChI=1S/CH2Cl2O6S2/c2-10(4,5)8-1-9-11(3,6)7/h1H2
• InChI Key: GGRDHZBJMKCESK-UHFFFAOYSA-N
• Canonical SMILES: C(OS(=O)(=O)Cl)OS(=O)(=O)Cl
• Molecular Formula: CH2Cl2O6S2
• DSSTOX Substance ID: DTXSID50431608
• Molecular Weight: 245.1 g/mol
• CAS No.: 92975-18-3

Description

Methylene bis(chlorosulfate) is a chemical compound with the molecular formula CH2Cl2O6S2. It is known for its reactivity and is used in various chemical processes. The compound is characterized by the presence of two chlorosulfate groups attached to a methylene bridge.

Scientific Research Applications

Methylene bis(chlorosulfate) has several applications in scientific research:

Biology: The compound is studied for its potential interactions with biological molecules and its effects on biological systems.

Medicine: Research is ongoing to explore its potential use in pharmaceutical applications.

Industry: Methylene bis(chlorosulfate) is used in the production of various chemicals and materials, including polymers and surfactants.

Mechanism of Action

A mechanistic scheme is proposed in which SO3 forms equilibrating zwitterionic molecular complexes with CH2Cl2. The boron-containing catalyst can activate these complexes towards nucleophilic attack at carbon by the negatively charged oxygen of another zwitterion. An analogous mechanism can be written for the conversion of CMCS into MBCS by SO3 in the presence of trimethyl borate.

Future Directions

MBCS has a variety of practical uses and is of current industrial interest and importance. These compounds are used extensively in organic synthesis where they are employed as intermediates in the synthesis of alkyl hydrogen sulfates, particularly long chain alcohols. Alkyl hydrogen sulfates are in turn useful as detergents builders. Alkyl chlorosulfates are also useful as alkylating agents and as chemical intermediates. Recently, it has been proposed to employ MBCS as an electrolyte in lithium batteries.

Preparation Methods

Synthetic Routes and Reaction Conditions

Methylene bis(chlorosulfate) can be synthesized through several methods. One common method involves the reaction of dichloromethane with sulfur trioxide in the presence of a catalyst such as boron tribromide. The reaction is typically carried out at a controlled temperature of 20-30°C for about 4 hours. After the reaction, the mixture is neutralized with an aqueous sodium bicarbonate solution, and the product is extracted and dried over anhydrous sodium sulfate .

Industrial Production Methods

In industrial settings, methylene bis(chlorosulfate) is produced by reacting methylene chloride with sulfur trioxide. The reaction mixture is then stabilized and distilled to recover the desired product .

Chemical Reactions Analysis

Types of Reactions

Methylene bis(chlorosulfate) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different products.

Reduction: It can also be reduced using appropriate reducing agents.

Substitution: Methylene bis(chlorosulfate) can participate in substitution reactions, where the chlorosulfate groups are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in reactions with methylene bis(chlorosulfate) include sulfur trioxide, dichloromethane, and boron tribromide. The reactions are typically carried out at controlled temperatures and may require catalysts to proceed efficiently .

Major Products Formed

The major products formed from reactions involving methylene bis(chlorosulfate) depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield different sulfur-containing compounds, while substitution reactions can produce a variety of derivatives .

Comparison with Similar Compounds

Similar Compounds

Chloromethyl chlorosulfate: This compound is similar to methylene bis(chlorosulfate) but contains only one chlorosulfate group attached to a chloromethyl group.

Methyl chlorosulfate: Another related compound, which has a single chlorosulfate group attached to a methyl group.

Uniqueness

Methylene bis(chlorosulfate) is unique due to the presence of two chlorosulfate groups, which enhances its reactivity and makes it suitable for a wider range of chemical reactions compared to its similar counterparts .